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Compound of Interest

Compound Name: Crocin, for microscopy

Cat. No.: B11936520

Get Quote

Executive Summary
Crocin (Crocetin digentiobiose ester) is a hydrophilic carotenoid and the primary pigment of

Crocus sativus (saffron).[1][2][3][4][5][6][7] While its acute toxicity profile is favorable (GRAS

status in food), its utility in research is frequently compromised by poor handling practices.

Crocin is chemically labile; it possesses a conjugated polyene chain that makes it highly

susceptible to oxidative cleavage, photobleaching, and trans-to-cis isomerization.

The central thesis of this guide is that "Safety" in crocin handling refers dualistically to:

Personnel Safety: Standard chemical hygiene to prevent irritation.

Sample Integrity: Rigorous exclusion of light, heat, and moisture to prevent the formation of

bioactive-null isomers.

Physicochemical Profile
Understanding the molecule is the first step to proper handling. Crocin's instability is intrinsic to

its structure.
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Property Specification Technical Note

Chemical Name
Crocin I (

-crocin)
Digentiobiosyl ester of crocetin

CAS Number 42553-65-1
Verify CAS on CoA; mixtures

often sold as "Crocin"

Formula

Molecular Weight ~976.96 g/mol
Large molecule; hygroscopic

powder

Solubility
Water (High), DMSO (High),

Ethanol (Moderate)

Insoluble in non-polar organic

solvents (Hexane)

440 nm (in water)
Critical for concentration

verification

Bioactive Form All-trans crocin
Cis-isomers show significantly

reduced efficacy

Safety Assessment (Personnel)
While crocin has a high LD50 (low toxicity), pure laboratory-grade standards (>98% purity) are

concentrated chemicals and must be treated with universal precautions.

Toxicological Profile
Acute Toxicity: Low. Rodent studies suggest LD50 > 10 g/kg (subcutaneous).[8]

Irritation: Pure powder is a respiratory tract and eye irritant.

Cytotoxicity: In vitro cytotoxicity is generally low (

mM in many non-cancer lines), but high doses (>5 mM) can induce osmotic stress or non-
specific redox effects.

Mandatory PPE
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Respiratory: N95 mask or fume hood. The powder is fine and electrostatic; inhalation can

cause nasal staining and irritation.

Ocular: Safety goggles (ANSI Z87.1).

Dermal: Nitrile gloves. Crocin is a potent dye; it will stain skin and clothing yellow/orange

immediately upon contact with moisture.

Mechanism of Degradation: The "Sample Safety"
Protocol
The primary failure mode in crocin research is isomerization. The bioactive all-trans form

converts to the thermodynamically more stable but biologically less active cis form upon

exposure to energy (light/heat).[9]

Degradation Pathway Diagram
The following diagram illustrates the causality between environmental stressors and compound

efficacy.
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Figure 1: Mechanistic pathway of crocin degradation. Note that isomerization (Trans
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Cis) is the primary risk during standard handling, while bleaching occurs under prolonged
exposure.

Standard Operating Procedure (SOP): Handling &
Storage
Storage of Lyophilized Powder

Temperature: Store at -20°C. Long-term storage at 4°C is acceptable only for <1 month.

Container: Amber glass vials with PTFE-lined caps.

Desiccation: Crocin is hygroscopic. Store vials inside a secondary container (jar) with silica

gel desiccant.

Weighing Protocol
Objective: Minimize moisture uptake and light exposure.

Equilibration: Remove vial from freezer and allow it to reach room temperature (20 mins)

before opening. Opening a cold vial causes immediate condensation, degrading the

remaining powder.

Environment: Dim the lights or work under yellow light.

Tools: Use an anti-static gun if available; the powder is prone to static charge. Use plastic

spatulas (metal can sometimes catalyze oxidation in trace amounts).

Reconstitution Strategy
Do not reconstitute the entire vial unless necessary. Aliquoting is critical to avoid freeze-thaw

cycles.
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Solvent Recommended Use Stability Storage

Milli-Q Water In vivo / Cell Culture
Moderate (Days at

4°C)
-20°C (Aliquots)

DMSO
High conc. Stock

(e.g., 50 mM)
High (Weeks at 4°C) -20°C (Aliquots)

PBS Immediate Use
Low (Precipitation risk

over time)
Do not store

Note on Filtration: Crocin solutions must be sterile filtered for cell culture. Use 0.22 µm PES

(Polyethersulfone) membranes. Avoid Nylon (high protein/drug binding) which may adsorb the

crocin and reduce concentration.

Experimental Workflow: Reconstitution &
Verification
This self-validating workflow ensures that the concentration you think you are adding to your

cells is accurate.
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Figure 2: Step-by-step reconstitution workflow emphasizing the Quality Control (QC) step to

verify concentration before filtration.
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The "Self-Validating" Step (QC)
Because crocin powder is hygroscopic, weighing by mass alone is often inaccurate (you are

weighing water weight).

Validation: Prepare a small dilution of your stock.

Measure: Absorbance at 440 nm.[1][10]

Calculate: Use the Beer-Lambert Law (

).

for

-crocin in water is approximately 89,000

(verify with your specific CoA as this varies by purity).

Experimental Considerations
In Vitro (Cell Culture)

Light Exclusion: Wrap plates in aluminum foil during incubation. Standard incubator lights

can degrade crocin in the media over 24-48 hours.

Serum Interaction: Crocin can bind to albumin in FBS. If using high serum (10%), the

effective free concentration of crocin may be lower. Consider reducing serum to 1-2% during

the treatment window if cell viability permits.

In Vivo (Animal Models)
Vehicle: Saline or Water is preferred.

Preparation: Prepare fresh daily. Do not store diluted injection solutions.

Route: IP (Intraperitoneal) is common. Oral bioavailability is low due to hydrolysis of the

sugar moiety in the gut (converting crocin to crocetin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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